Cas no 192811-47-5 (2-(cyclopentylamino)acetamide)

• Product Name: 2-(cyclopentylamino)acetamide
• CAS No: 192811-47-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 3336718
• PubChem ID: 16778257
• Update Time: 2025-11-02

2-(cyclopentylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, 2-(CYCLOPENTYLAMINO)-
• 2-(cyclopentylamino)acetamide
• SCHEMBL991936
• 192811-47-5
• AKOS000134521
• cyclopentylglycinamide
• AB01002777-01
• Z90608472
• 2-cyclopentylamino-acetamide
• alpha-(cyclopentylamino)acetamide
• CS-0248827
• EN300-41554
• JTBBPRCNRPLJRX-UHFFFAOYSA-N

• Inchi： 1S/C7H14N2O/c8-7(10)5-9-6-3-1-2-4-6/h6,9H,1-5H2,(H2,8,10)
• InChI Key： JTBBPRCNRPLJRX-UHFFFAOYSA-N
• SMILES： C(N)(=O)CNC1CCCC1

Computed Properties

• Exact Mass: 142.110613074Da
• Monoisotopic Mass: 142.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopentylamino)acetamide

Comprehensive Guide to 2-(Cyclopentylamino)acetamide (CAS No. 192811-47-5): Properties, Applications, and Market Insights

2-(Cyclopentylamino)acetamide (CAS No. 192811-47-5) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and research. This cyclopentylamine derivative has garnered significant attention due to its unique structural properties and versatility. In this comprehensive guide, we delve into its chemical characteristics, synthesis methods, industrial uses, and emerging trends in the market.

The molecular formula of 2-(cyclopentylamino)acetamide is C₇H₁₄N₂O, featuring a cyclopentyl group attached to an acetamide backbone. This structure imparts notable solubility in polar solvents, making it a valuable intermediate in organic synthesis. Researchers often explore its potential as a building block for bioactive molecules, particularly in drug discovery and material science.

One of the most searched questions about 2-(cyclopentylamino)acetamide is its role in pharmaceutical intermediates. Recent studies highlight its utility in developing novel therapeutic agents, especially in neurology and metabolic disorders. The compound’s ability to modulate specific biochemical pathways has positioned it as a candidate for next-generation treatments, aligning with the growing demand for precision medicine.

In agrochemical applications, 2-(cyclopentylamino)acetamide serves as a precursor for crop protection agents. Its derivatives are investigated for their efficacy in pest control and plant growth regulation, addressing global concerns about sustainable agriculture. This aligns with trending searches on eco-friendly agrochemicals and green chemistry solutions.

The synthesis of 2-(cyclopentylamino)acetamide typically involves the reaction of cyclopentylamine with chloroacetamide under controlled conditions. Optimizing this process for higher yields and lower environmental impact is a hot topic in industrial chemistry forums. Recent advancements in catalytic methods have improved its production efficiency, reducing waste and energy consumption.

Market trends indicate a rising demand for 2-(cyclopentylamino)acetamide in Asia-Pacific regions, driven by expanding pharmaceutical and agricultural sectors. Analysts project steady growth, with key players investing in R&D to explore new applications. Searches for CAS 192811-47-5 suppliers and custom synthesis services reflect this upward trajectory.

From a regulatory standpoint, 2-(cyclopentylamino)acetamide is not classified as hazardous under major chemical safety frameworks. However, proper handling protocols are recommended to ensure workplace safety. This aspect is frequently queried in chemical safety databases and MSDS resources.

Innovative research continues to uncover new dimensions of 2-(cyclopentylamino)acetamide utility. For instance, its potential in material science for polymer modification and nanotechnology applications is gaining traction. Such developments resonate with searches on advanced material intermediates and functional chemical compounds.

In conclusion, 2-(cyclopentylamino)acetamide (CAS No. 192811-47-5) represents a versatile chemical entity with expanding horizons across multiple industries. Its significance in drug development, sustainable agriculture, and advanced materials ensures its continued relevance in scientific and industrial communities. Stay updated with the latest research to leverage its full potential.